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Introduction

Farnesene, a sesquiterpene hydrocarbon, is a pivotal molecule in the chemical communication
systems of numerous insect species. Its various isomers, primarily a-farnesene and (E)-3-
farnesene, function as critical semiochemicals, mediating behaviors essential for survival and
reproduction. This technical guide provides an in-depth exploration of the role of a-farnesene
and its isomers as insect alarm and sex pheromones. We will delve into the biosynthesis of
these compounds, present quantitative data on their behavioral effects, detail established
experimental protocols for their study, and visualize the complex signaling pathways and
experimental workflows involved.

Chemical Properties and Biosynthesis

Farnesene (C15H24) exists as several structural and geometric isomers. The two most
biologically significant isomers in insect communication are a-farnesene (3,7,11-trimethyl-
1,3,6,10-dodecatetraene) and B-farnesene (7,11-dimethyl-3-methylene-1,6,10-dodecatriene).

[1][2]

The biosynthesis of farnesene in insects occurs via the mevalonate (MVA) pathway. The
process begins with acetyl-CoA and culminates in the formation of farnesyl pyrophosphate
(FPP), the universal precursor to all sesquiterpenes. Specific terpene synthases then catalyze
the final conversion of FPP to the various farnesene isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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